Cas no 307513-88-8 (2-(1,3-benzothiazol-2-yl)-1,2-dihydrophthalazin-1-one)
2-(1,3-benzothiazol-2-yl)-1,2-dihydrophthalazin-1-one Chemical and Physical Properties
Names and Identifiers
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- 2-Benzothiazol-2-yl-2H-phthalazin-1-one
- 1(2H)-Phthalazinone, 2-(2-benzothiazolyl)-
- 2-(1,3-benzothiazol-2-yl)-1,2-dihydrophthalazin-1-one
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- Inchi: 1S/C15H9N3OS/c19-14-11-6-2-1-5-10(11)9-16-18(14)15-17-12-7-3-4-8-13(12)20-15/h1-9H
- InChI Key: XAVNIJZYVBDIPG-UHFFFAOYSA-N
- SMILES: C1(=O)C2=C(C=CC=C2)C=NN1C1=NC2=CC=CC=C2S1
2-(1,3-benzothiazol-2-yl)-1,2-dihydrophthalazin-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-18122499-0.05g |
2-(1,3-benzothiazol-2-yl)-1,2-dihydrophthalazin-1-one |
307513-88-8 | 90% | 0.05g |
$148.0 | 2023-09-19 |
2-(1,3-benzothiazol-2-yl)-1,2-dihydrophthalazin-1-one Related Literature
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
Additional information on 2-(1,3-benzothiazol-2-yl)-1,2-dihydrophthalazin-1-one
Introduction to 2-(1,3-benzothiazol-2-yl)-1,2-dihydrophthalazin-1-one (CAS No. 307513-88-8)
2-(1,3-benzothiazol-2-yl)-1,2-dihydrophthalazin-1-one is a heterocyclic compound with significant pharmacological interest, characterized by its fused benzothiazole and dihydrophthalazine moieties. This compound (CAS No. 307513-88-8) has garnered attention in recent years due to its potential therapeutic applications, particularly in the realm of medicinal chemistry and drug discovery. The structural framework of this molecule imparts unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive agents.
The benzothiazole moiety is a well-known pharmacophore in medicinal chemistry, frequently incorporated into drugs due to its ability to interact with biological targets such as enzymes and receptors. Its presence in 2-(1,3-benzothiazol-2-yl)-1,2-dihydrophthalazin-1-one suggests that the compound may exhibit properties such as anti-inflammatory, antimicrobial, or anticancer activities. Additionally, the dihydrophthalazine component contributes to the molecule's complexity and functionality, potentially influencing its binding affinity and selectivity towards specific biological targets.
Recent advancements in computational chemistry and high-throughput screening have facilitated the exploration of 2-(1,3-benzothiazol-2-yl)-1,2-dihydrophthalazin-1-one as a lead compound for drug development. Studies have highlighted its structural similarity to known pharmacologically active molecules, suggesting that it may serve as a promising candidate for further optimization. The compound's ability to modulate key biological pathways has been a focus of interest among researchers aiming to develop treatments for complex diseases.
One of the most compelling aspects of 2-(1,3-benzothiazol-2-yl)-1,2-dihydrophthalazin-1-one is its potential in addressing unmet medical needs. For instance, preliminary in vitro studies have demonstrated its inhibitory activity against certain enzymes implicated in inflammation and oxidative stress. These findings align with the growing emphasis on developing therapeutics that target multifaceted mechanisms underlying various pathological conditions. The compound's dual functionality provided by the benzothiazole and dihydrophthalazine rings offers a rationale for its exploration as a dual-action agent.
The synthesis of 2-(1,3-benzothiazol-2-yl)-1,2-dihydrophthalazin-1-one has been optimized to ensure high yield and purity, critical factors for subsequent pharmacological evaluation. Modern synthetic methodologies have enabled the efficient construction of its complex framework while maintaining regioselectivity and functional group compatibility. This has opened up avenues for derivative synthesis aimed at enhancing potency and selectivity without compromising solubility or bioavailability.
In the context of drug discovery pipelines, CAS No. 307513-88-8 represents a significant asset for medicinal chemists seeking innovative molecular architectures. The integration of benzothiazole and dihydrophthalazine moieties into a single entity exemplifies the strategic design approach employed in modern drug development. Such combinatorial strategies are increasingly recognized for their ability to generate compounds with enhanced pharmacological profiles.
Moreover, the structural features of 2-(1,3-benzothiazol-2-yl)-1,2-dihydrophthalazin-1-one make it amenable to structure-based drug design techniques. High-resolution crystal structures of target proteins have been utilized to guide rational modifications aimed at improving binding interactions. This synergy between experimental and computational methods has accelerated the process of identifying promising candidates for further preclinical investigation.
Evaluation of CAS No. 307513-88-8 in cellular models has provided insights into its mechanism of action and potential side effect profiles. Initial findings suggest that the compound exerts its effects through multiple pathways, including modulation of ion channels and receptor signaling. These observations are consistent with reports on structurally related compounds that have shown therapeutic efficacy in preclinical models. Further studies are warranted to elucidate the precise molecular mechanisms underlying these effects.
The future direction of research on 2-(1,3-benzothiazol-2-yl)-1,2-dihydrophthalazin-1-one includes exploring its efficacy in vivo using relevant animal models. Such studies will provide critical data on pharmacokinetics, toxicity profiles, and therapeutic potential before human trials can be considered. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory findings into tangible clinical benefits.
In conclusion,CAS No 307513 - 88 - 8 represents a promising lead compound with significant potential in medicinal chemistry and drug development。 The unique structural features of benzothiazole - dihydrophthalazine core, coupled with preliminary pharmacological evidence, position this molecule as a valuable candidate for further exploration。 Continued research efforts are expected to yield novel therapeutic agents addressing critical unmet medical needs。
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